Cas no 1803562-30-2 (2-bromo-3-hydroxypyridine-4-carbonitrile)

• Product Name: 2-bromo-3-hydroxypyridine-4-carbonitrile
• CAS No: 1803562-30-2
• MF: C₆H₃BrN₂O
• MW: 199.004820108414
• CID: 4615485
• PubChem ID: 119030492
• Update Time: 2025-11-06

2-bromo-3-hydroxypyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 2-bromo-3-hydroxy-
• 2-bromo-3-hydroxypyridine-4-carbonitrile

• Inchi： 1S/C6H3BrN2O/c7-6-5(10)4(3-8)1-2-9-6/h1-2,10H
• InChI Key： KQXYDMHZGDXGKC-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=CC(C#N)=C1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-bromo-3-hydroxypyridine-4-carbonitrile

Introduction to 2-Bromo-3-Hydroxypyridine-4-Carbonitrile (CAS No. 1803562-30-2)

2-Bromo-3-hydroxypyridine-4-carbonitrile (CAS No. 1803562-30-2) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention for its role in the synthesis of pharmaceuticals and its biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a detailed and up-to-date overview.

The molecular formula of 2-bromo-3-hydroxypyridine-4-carbonitrile is C₇H₄BrN₂O, with a molecular weight of approximately 196.03 g/mol. The compound features a pyridine ring substituted with a bromo group at the 2-position, a hydroxyl group at the 3-position, and a cyano group at the 4-position. This unique arrangement of functional groups imparts specific chemical properties and reactivity patterns that make it an attractive starting material for various synthetic transformations.

In terms of physical properties, 2-bromo-3-hydroxypyridine-4-carbonitrile is typically a solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. Its solubility in water is limited, which can be advantageous in certain synthetic processes where selective solubility is required.

The synthesis of 2-bromo-3-hydroxypyridine-4-carbonitrile has been reported using several methodologies. One common approach involves the bromination of 3-hydroxypyridine-4-carbonitrile followed by bromination at the 2-position. Another method involves the cyclization of an appropriate precursor, such as a substituted acrylonitrile or an amide, followed by bromination and hydroxylation steps. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and application.

The biological activities of 2-bromo-3-hydroxypyridine-4-carbonitrile have been the subject of recent studies, particularly in the context of drug discovery and development. Research has shown that this compound exhibits potent inhibitory activity against certain enzymes and receptors, making it a valuable lead compound for the development of new therapeutic agents. For instance, studies have demonstrated that derivatives of 2-bromo-3-hydroxypyridine-4-carbonitrile can act as selective inhibitors of kinases involved in cancer progression and inflammatory responses.

In addition to its potential as a drug candidate, 2-bromo-3-hydroxypyridine-4-carbonitrile has also been explored for its use in chemical biology research. The compound's ability to modulate specific biological pathways makes it a useful tool for probing cellular processes and identifying new targets for therapeutic intervention. For example, it has been used in high-throughput screening assays to identify small molecules that can modulate protein-protein interactions or alter gene expression profiles.

The environmental impact of 2-bromo-3-hydroxypyridine-4-carbonitrile is another important consideration. While the compound itself is not classified as hazardous under current regulations, its production and use should be conducted with appropriate safety measures to minimize any potential risks to human health or the environment. Researchers are actively working on developing more sustainable synthetic methods that reduce waste generation and improve overall process efficiency.

In conclusion, 2-bromo-3-hydroxypyridine-4-carbonitrile (CAS No. 1803562-30-2) is a promising compound with a wide range of applications in chemistry and pharmacology. Its unique chemical structure and biological activities make it an attractive target for further research and development. As new synthetic methods and biological insights continue to emerge, the potential uses of this compound are likely to expand, contributing to advancements in various scientific fields.